Cas no 118499-74-4 (4-[[3-[(4-cyanophenyl)methoxy]phenoxy]methyl]benzonitrile)

• Product Name: 4-[[3-[(4-cyanophenyl)methoxy]phenoxy]methyl]benzonitrile
• CAS No: 118499-74-4
• MF: C₂₂H₁₆N₂O₂
• MW: 340.374645233154
• CID: 1207533
• PubChem ID: 14116729
• Update Time: 2025-04-20

4-[[3-[(4-cyanophenyl)methoxy]phenoxy]methyl]benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-[[3-[(4-cyanophenyl)methoxy]phenoxy]methyl]benzonitrile
• 4,3-phenylenebis(oxymethylene)]bisbenzonitrile
• Benzonitrile, 4,4'-[1,3-phenylenebis(oxymethylene)]bis-
• NSC727345
• AGN-PC-000G2S
• 1,3-Bis(4-cyanobenzyloxy)benzene
• 4,3-phenylenebis(oxymethylene)]bisbenzonitrile; Benzonitrile, 4,4'-[1,3-phenylenebis(oxymethylene)]bis-; NSC727345; AGN-PC-000G2S; 1,3-Bis(4-cyanobenzyloxy)benzene;
• DTXSID90556127
• NSC-727345
• 4,4'-[1,3-Phenylenebis(oxymethylene)]dibenzonitrile
• 118499-74-4

• Inchi： 1S/C22H16N2O2/c23-13-17-4-8-19(9-5-17)15-25-21-2-1-3-22(12-21)26-16-20-10-6-18(14-24)7-11-20/h1-12H,15-16H2
• InChI Key： CJZFFYJTINCYSY-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C=1)OCC1C=CC(C#N)=CC=1)CC1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 340.12128
• Monoisotopic Mass: 340.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 66Ų

Experimental Properties

• PSA: 66.04
• LogP: 4.58796